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Compound of Interest

Compound Name: 2-Thioxosuccinic acid

Cat. No.: B15072678

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for
handling 2-Thioxosuccinic acid (also known as Mercaptosuccinic acid, CAS No. 70-49-5).
Adherence to these guidelines is critical for ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)

When handling 2-Thioxosuccinic acid, a comprehensive personal protective equipment
strategy is mandatory to prevent skin and eye contact, inhalation, and ingestion.[1][2] The
following table summarizes the required PPE.
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PPE Category

Specification

Eye/Face Protection

Safety glasses with side-shields are required.[3]
For enhanced protection, tight-sealing safety
goggles or a face shield should be used.[4] All
eye and face protection must be tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[4][5] Handle with
gloves that have been inspected prior to use.[1]
Contaminated gloves should be disposed of in
accordance with applicable laws and good

laboratory practices.[1]

Respiratory Protection

If dust or aerosols are generated, use a
respirator with type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143) respirator cartridges.[1]
All respirators and their components must be
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).[1]

Health Hazard Information

2-Thioxosuccinic acid is classified with the following hazards:

Harmful if swallowed (Acute toxicity, Oral, Category 4)[2]

Causes skin irritation (Category 2)[2]

Causes serious eye irritation (Category 2A)[2]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[2]
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Procedural Workflow for Handling 2-Thioxosuccinic
Acid
The following diagram outlines the essential step-by-step process for the safe handling of 2-

Thioxosuccinic acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Thioxosuccinic Acid.
Operational Plans
Handling:

e Avoid contact with skin and eyes.[1]
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Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Use only outdoors or in a well-ventilated area.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[1][2]

Storage:

e Store in a cool, dry, and well-ventilated place.[1][2]

o Keep the container tightly closed.[1][2]

o Store locked up.[5]

Disposal Plan

Product Disposal:

» Dispose of this material and its container to an approved waste disposal plant.[5]
o Offer surplus and non-recyclable solutions to a licensed disposal company.[1]
¢ Do not let the product enter drains.[1]

Contaminated Packaging:

e Dispose of as unused product.[1]

» Handle uncleaned containers like the product itself.[1]

Accidental Release Measures:

o Use personal protective equipment.[1]

e Avoid dust formation.[1]
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Avoid breathing vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Pick up and arrange disposal without creating dust.[1] Sweep up and shovel.[1]

Keep in suitable, closed containers for disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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